Cas no 58861-45-3 (2-(4-fluorophenyl)fur)

• Product Name: 2-(4-fluorophenyl)fur
• CAS No: 58861-45-3
• MF: C₁₀H₇FO
• MW: 162.160386323929
• CID: 1614756
• PubChem ID: 11615223
• Update Time: 2024-02-29

2-(4-fluorophenyl)fur Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)fur
• 2-(p-fluorophenoxy)ethanol
• 2-(4-Fluoro-phenoxy)-ethanol
• 2-(p-fluorophenyl)furan
• 2-(4'-fluorophenoxy)ethanol
• AC1LCCLT
• 2-(4-fluorophenyl)furan
• Ethanol, 2-(4-fluorophenoxy)-
• 2-(4-fluorophenoxy)-ethanol
• SureCN1677141
• 2-(4-fluorophenoxy)ethan-1-ol
• 2-p-Fluorphenylfuran
• CTK0J1438
• 2-(4'-fluorophenyl)furan
• 158912
• Furan, 2-(4-fluorophenyl)-

• Inchi： 1S/C10H7FO/c11-9-5-3-8(4-6-9)10-2-1-7-12-10/h1-7H
• InChI Key： APBVLJUMOAPYFA-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 162.048093005g/mol
• Monoisotopic Mass: 162.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 86-88 ºC
• Boiling Point: 220.3±15.0 ºC (760 Torr),
• Flash Point: 87.0±20.4 ºC,
• Solubility: Almost insoluble (0.089 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes